molecular formula C23H30N2O2 B6499481 2,4,6-trimethyl-N-[3-(2-phenylmorpholin-4-yl)propyl]benzamide CAS No. 953915-61-2

2,4,6-trimethyl-N-[3-(2-phenylmorpholin-4-yl)propyl]benzamide

Cat. No. B6499481
CAS RN: 953915-61-2
M. Wt: 366.5 g/mol
InChI Key: VFRKZRLZBCFXGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The compound “2,4,6-trimethyl-N-[3-(2-phenylmorpholin-4-yl)propyl]benzamide” is a complex organic molecule. It contains a benzamide group, which is a common feature in many pharmaceutical drugs . It also has a morpholine ring, which is often found in fungicides, antibiotics, and other pharmaceuticals .


Chemical Reactions Analysis

The chemical reactivity of a compound depends on its structure. Benzamides, for example, can undergo reactions like hydrolysis, reduction, and reactions with Grignard reagents . Morpholines can participate in reactions like alkylation, acylation, and sulfonation .

Scientific Research Applications

Neuropharmacology

This compound has been studied for its potential effects on the central nervous system. It is often used in research to understand its interaction with various neurotransmitter systems, particularly in the modulation of receptors involved in neurological disorders. Studies have shown its potential in modulating GABAergic and glutamatergic neurotransmission, which could be beneficial in treating conditions like epilepsy and anxiety disorders .

Pain Management

Research has indicated that VU0630088-1 may have analgesic properties. It has been tested in preclinical models for its ability to alleviate pain by interacting with specific pain pathways. This makes it a candidate for developing new pain relief medications, especially for chronic pain conditions that are not well-managed by current therapies .

Cancer Research

The compound has shown promise in oncology research. It has been investigated for its potential to inhibit the growth of certain cancer cell lines. Its mechanism of action may involve the disruption of cellular signaling pathways that are crucial for cancer cell proliferation and survival. This makes it a potential candidate for developing targeted cancer therapies .

Anti-inflammatory Applications

Research has also focused on the anti-inflammatory properties of VU0630088-1. It has been tested for its ability to reduce inflammation in various models of inflammatory diseases. This makes it a potential candidate for developing new anti-inflammatory drugs that could be used to treat conditions like arthritis and inflammatory bowel disease.

Each of these applications highlights the diverse potential of VU0630088-1 in various fields of scientific research. If you need more detailed information on any specific application, feel free to ask!

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properties

IUPAC Name

2,4,6-trimethyl-N-[3-(2-phenylmorpholin-4-yl)propyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H30N2O2/c1-17-14-18(2)22(19(3)15-17)23(26)24-10-7-11-25-12-13-27-21(16-25)20-8-5-4-6-9-20/h4-6,8-9,14-15,21H,7,10-13,16H2,1-3H3,(H,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VFRKZRLZBCFXGN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C(=C1)C)C(=O)NCCCN2CCOC(C2)C3=CC=CC=C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H30N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

366.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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